1,2-Cyclohexanediamine sulfate

• CAS: 65433-80-9

Core Science & Biosynthesis

Technical Whitepaper: 1,2-Cyclohexanediamine Sulfate in Structural Biology and Coordination Chemistry

Executive Summary

In the highly empirical fields of macromolecular crystallography and transition metal coordination chemistry, the selection of cross-linking additives and ligands is often the difference between a failed experiment and a high-resolution structure. 1,2-Cyclohexanediamine sulfate (also known as DACH sulfate or 1,2-diaminocyclohexane sulfate) has emerged as a critical small-molecule additive.

This whitepaper provides an in-depth technical analysis of its physical and chemical properties, the thermodynamic causality behind its efficacy, and field-proven, self-validating protocols for its application in the laboratory.

Physicochemical Profiling

Understanding the fundamental properties of 1,2-cyclohexanediamine sulfate is essential for predicting its behavior in aqueous buffers and organic solvents. The quantitative data below summarizes the core physicochemical metrics required for assay formulation[1][2][3].

Table 1: Physical and Chemical Properties of 1,2-Cyclohexanediamine Sulfate

Property	Value
Chemical Name	1,2-Cyclohexanediamine sulfate (cis/trans isomers)
CAS Number	65433-80-9
Molecular Formula	C₆H₁₆N₂O₄S (C₆H₁₄N₂ · H₂SO₄)
Molecular Weight	212.27 g/mol
Standard Formulation	0.25% w/v in 0.02 M HEPES sodium, pH 6.8
Solubility Threshold	Precipitates < 25°C; Resolubilizes at 50°C
Hazard Classification	Irritant (Skin/Eye/Respiratory); Harmful if swallowed/inhaled

Mechanistic Causality: The Structural Advantage

Why does 1,2-cyclohexanediamine sulfate succeed where simple linear diamines (like ethylenediamine) fail? The causality lies in its stereochemistry and thermodynamic profile.

When attempting to crystallize recalcitrant proteins or protein-DNA complexes, the primary hurdle is stabilizing the crystal lattice without denaturing the macromolecule. 1,2-cyclohexanediamine sulfate acts as an intermolecular bridge[4].

• Entropic Advantage: The rigid cyclohexane ring restricts the conformational flexibility of the molecule. When it binds to a protein surface, the entropic penalty is significantly lower than that of a highly flexible linear chain.

• Multi-Point Coordination: The dual amine groups act as potent hydrogen bond donors and acceptors. Simultaneously, the sulfate counterion provides a robust electrostatic bridge to positively charged surface patches (e.g., arginine or lysine residues) on adjacent protein monomers[4].

• Hydrophobic Packing: The non-polar cyclohexane ring can pack against hydrophobic patches on the protein surface, shielding them from the bulk solvent and promoting lattice nucleation.

Diagram 1: Intermolecular bridging mechanism of 1,2-cyclohexanediamine sulfate in crystal lattices.

Application Workflow 1: Self-Validating Macromolecular Crystallization

In my experience optimizing high-throughput crystallization pipelines, a protocol without built-in validation is a gamble. 1,2-cyclohexanediamine sulfate is frequently used as an additive (e.g., in Hampton Research's Silver Bullets screen)[3][5]. However, its temperature-dependent solubility is a common failure point. The following self-validating protocol ensures reagent integrity and sample stability.

Step-by-Step Methodology

Step 1: Sample Quality Control (QC) Before introducing additives, verify that your protein or protein-nucleic acid complex is monodisperse (>95%) using Dynamic Light Scattering (DLS) or SEC-MALS. Aggregated proteins will yield false positives (amorphous precipitates)[3][6].

Step 2: Additive Resolubilization (Critical Step) DACH sulfate formulated at 0.25% w/v in 0.02 M HEPES (pH 6.8) will precipitate if stored below 25°C[2][3].

• Action: Heat the reagent block to 50°C for up to 4 hours.

• Causality: This thermal energy overcomes the lattice energy of the precipitated salt without degrading the HEPES buffer or the organic ring. Allow it to cool to 25°C and centrifuge at 1,000 RPM for 10 minutes before use[3].

Step 3: Thermal Shift Validation (ThermoFluor) Validate that the additive does not destabilize your specific protein.

• Action: Mix 2 µg of protein, 5 µL of the DACH sulfate additive, and SYPRO Orange dye in a 20 µL reaction. Run a melt curve from 25°C to 95°C (1°C/min)[3].

• Validation: Proceed to crystallization only if the change in melting temperature (ΔTm) is ≥ 0 compared to a buffer-only control.

Step 4: Vapor Diffusion Setup Mix the protein sample, mother liquor, and the DACH sulfate additive in a standard sitting-drop or hanging-drop vapor diffusion plate. Incubate strictly at 25°C to prevent premature additive precipitation[3][5].

Diagram 2: Self-validating crystallization workflow using 1,2-cyclohexanediamine sulfate.

Application Workflow 2: Synthesis of Transition Metal Chelates

Beyond structural biology, 1,2-cyclohexanediamine sulfate is a foundational precursor in coordination chemistry, specifically for synthesizing Schiff base ligands (e.g., salcn) used to chelate transition metals like Nickel(II), Copper(II), Manganese(II), and Vanadyl[7][8].

Step-by-Step Methodology

Step 1: Ligand Synthesis (Salcn Formation)

• Action: React 1,2-diaminocyclohexane sulfate with salicylaldehyde in a hot ethanol solution. Stir and heat at 80°C for 2 hours[8].

• Causality: The primary amines undergo a condensation reaction with the aldehyde, forming stable imine (C=N) bonds. The stereochemistry (cis vs. trans) of the starting sulfate salt directly dictates the geometric constraints of the resulting ligand[8].

Step 2: Metal Complexation

• Action: Introduce the transition metal salt (e.g., MnCl₂) to the purified ligand in an inert atmosphere (Arid Zone) to prevent premature oxidation[8].

Step 3: Thermal Decomposition Validation (DSC/TGA)

• Validation: To confirm the stoichiometry and stability of the synthesized complex, perform Differential Scanning Calorimetry (DSC) and Thermogravimetry (TG). A pure complex will show distinct, multi-step mass loss profiles corresponding to dehydration, ligand decomposition, and final metal oxide formation (e.g., MnO or Fe₂O₃) at high temperatures[8].

Reagent Integrity and Laboratory Safety

From a laboratory safety perspective, 1,2-cyclohexanediamine sulfate requires standard PPE (gloves, lab coat, safety goggles). According to its Safety Data Sheet (SDS), the compound is harmful via ingestion, inhalation, and dermal contact[9][10]. It is classified as a respiratory and eye irritant.

When handling the raw powder for custom formulations, always work within a properly ventilated fume hood to avoid inhaling the dust[9][10]. Once formulated into an aqueous screen (e.g., 0.25% w/v), the inhalation risk drops significantly, but dermal protection remains mandatory.

References[9] Hampton Research. HR2-096 Silver Bullets SDS. Available at: 7]">https://hamptonresearch.com[7] Ochanomizu University. Natural Science Report: Chelate Complexes of Nickel (II) and Copper (II). Available at: 4]">https://www.ocha.ac.jp[4] McPherson, A., & Cudney, B. (2008). Progress in the Development of an Alternative Approach to Macromolecular Crystallization. ACS Publications. Available at: 1]">https://pubs.acs.org[1] Sigma-Aldrich. CIS-1,2-DIAMINOCYCLOHEXANE SULFATE Product Details. Available at: 2]">https://www.sigmaaldrich.com[2] UCLA MBI. Wells A1 - A12 Additive Screen. Available at: 3]">https://mbi.ucla.edu[3] Hampton Research. User Guide HR2-096 (Silver Bullets). Available at: 10]">https://hamptonresearch.com[10] Hampton Research. HR2-996 Individual Silver Bullets Reagents SDS. Available at: 8]">https://hamptonresearch.com[8] Lemos, V. A., et al. Thermal decomposition of complexes: Manganese(II) and vanadyl with cis- and iron(II), manganese(II) and vanadyl with trans-n,n'-bis(salicylidene)-1,2-cyclohexanediamine (salcn). ResearchGate. Available at: 6]">https://www.researchgate.net[6] National Institutes of Health. Structural basis of B-to-Z DNA transition mediated by an anti-Z-DNA antibody. PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/[5] National Institutes of Health. Nucleocapsid assembly in pneumoviruses is regulated by conformational switching of the N protein. PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/

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1,2-Cyclohexanediamine Sulfate: Structural Elucidation, Physicochemical Profiling, and Applications in API Synthesis

As a Senior Application Scientist in pharmaceutical intermediate synthesis, I frequently encounter the challenge of isolating stereospecific building blocks from complex racemic mixtures. One of the most elegant solutions in modern drug development is the utilization of 1,2-cyclohexanediamine sulfate (commonly referred to as DACH sulfate). This compound is not merely a stable storage form of an amine; it is a critical mechanistic tool used to resolve stereoisomers in the synthesis of blockbuster antineoplastic agents like Oxaliplatin.

This technical guide provides an in-depth analysis of the structural formula, molecular weight, and the field-proven protocols for utilizing DACH sulfate in chiral resolution workflows.

Structural Elucidation and Physicochemical Profile

The structural formula of 1,2-cyclohexanediamine sulfate is characterized by a six-membered aliphatic cyclohexane ring substituted at the C1 and C2 positions with primary amine groups. In its sulfate salt form, these amine moieties are fully protonated by sulfuric acid, yielding a diammonium dication ([C₆H₁₀(NH₃)₂]²⁺). This dication is electrostatically neutralized by a single bivalent sulfate counterion (SO₄²⁻).

According to standard reference data from [1], the stereochemistry of the cyclohexane ring dictates that the trans-isomer adopts a rigid di-equatorial conformation. This structural rigidity is paramount, as it allows the trans-diammonium dication to form a highly ordered, tightly packed crystal lattice with the tetrahedral sulfate anion—a property that fundamentally drives its utility in chemical separations.

Table 1: Physicochemical and Structural Profile of DACH Sulfate

Parameter	Specification
Chemical Name	1,2-Cyclohexanediamine sulfate
Synonyms	DACH sulfate; 1,2-Diaminocyclohexane sulfate
CAS Registry Number	65433-80-9
Molecular Formula	C₆H₁₆N₂O₄S (or C₆H₁₄N₂ · H₂SO₄)
Molecular Weight	212.27 g/mol
Exact Mass	212.0831 g/mol
Base Amine MW	114.19 g/mol
Physical Appearance	White to off-white crystalline powder
Solubility Profile	trans-isomer: Insoluble in cold watercis-isomer: Highly soluble in aqueous media

The Causality of Salt Formation in Isomeric Resolution

The primary industrial route for synthesizing 1,2-cyclohexanediamine is the catalytic hydrogenation of o-phenylenediamine. However, this reduction inherently yields a thermodynamic mixture of cis and trans isomers [2]. Separating these isomers via standard fractional distillation is practically impossible due to their nearly identical boiling points.

The Mechanistic Solution: Converting the crude amine mixture into a sulfate salt exploits a massive differential in aqueous solubility. Because the trans-isomer's di-equatorial conformation allows for optimal hydrogen bonding and dense crystal packing with the sulfate anion, its lattice energy significantly exceeds its hydration energy. Consequently, the trans-1,2-cyclohexanediamine sulfate precipitates out of cold aqueous solutions, while the sterically hindered cis-sulfate remains highly soluble. This thermodynamic disparity allows for the rapid, high-yield isolation of the trans-isomer without relying on complex chromatography.

Workflow for resolving DACH isomers via sulfate salt precipitation.

Experimental Workflows: Isolation and Liberation

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a causality statement and a validation check to prevent downstream contamination.

Protocol 1: Isolation of trans-1,2-Cyclohexanediamine via Sulfate Precipitation

Objective: Isolate the trans-isomer from a crude cis/trans catalytic hydrogenation mixture.

• Aqueous Dissolution : Suspend the crude cis/trans-1,2-cyclohexanediamine mixture in distilled water at ambient temperature under continuous mechanical agitation.

• Acidic Titration (Salt Formation) : Slowly add an aqueous solution of sulfuric acid (H₂SO₄) dropwise.

  • Causality: Controlled, dropwise addition prevents rapid exothermic degradation of the amine.

  • Validation Check: Continuously monitor the solution until the pH stabilizes at ≤ 3.0. This ensures complete protonation of both amine groups to their diammonium state.

• Thermal Precipitation : Cool the reaction vessel to ≤ 30°C (ideally 5°C - 10°C for maximum yield).

  • Causality: Lowering the temperature decreases the solubility product (Ksp) of the trans-sulfate, driving rapid and selective crystallization.

• Isolation & Washing : Recover the precipitated trans-1,2-cyclohexanediamine sulfate via vacuum filtration. Wash the filter cake thoroughly with cold water to remove any residual cis-sulfate mother liquor.

  • Validation Check: Analyze a sample of the filtrate via GC-FID. The absence of the trans-isomer peak in the filtrate confirms complete precipitation and optimal yield.

Protocol 2: Liberation of the Free Amine

Objective: Convert the purified sulfate salt back into the free base for downstream chiral resolution.

• Alkaline Neutralization : Treat the purified trans-1,2-cyclohexanediamine sulfate with a molar excess of an alkali hydroxide solution (e.g., 50% w/w NaOH).

  • Causality: The strong base deprotonates the diammonium salt, liberating the free amine and forming highly soluble sodium sulfate (Na₂SO₄).

  • Validation Check: Ensure the aqueous phase pH remains >12 to guarantee complete liberation of the free base.

• Phase Extraction : Extract the liberated free amine using an organic solvent (e.g., dichloromethane), or isolate it directly via vacuum distillation.

• Desiccation : Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield pure trans-1,2-cyclohexanediamine.

Downstream Application: Oxaliplatin API Synthesis

The isolation of trans-DACH via its sulfate salt is not the final step in drug development. The liberated trans-amine is a racemic mixture of (1R,2R) and (1S,2S) enantiomers. To synthesize the antineoplastic drug Oxaliplatin, the mixture must undergo chiral resolution.

Using L-(+)-tartaric acid, the racemic mixture is resolved to isolate the pure (1R,2R)-1,2-cyclohexanediamine enantiomer [3]. This enantiopure molecule serves as a critical bidentate ligand, complexing with a platinum(II) center to form Oxaliplatin. The steric bulk and specific chirality of the (1R,2R)-DACH ligand are what prevent DNA mismatch repair proteins from binding to the platinum-DNA adducts, thereby granting Oxaliplatin its unique efficacy against colorectal cancers compared to earlier generation platins [4].

Synthesis pathway from o-phenylenediamine to Oxaliplatin utilizing DACH sulfate.

References

• Organic Syntheses. "(R,R)-N,N'-BIS(3,5-DI-tert-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINO MANGANESE(III) CHLORIDE". Organic Syntheses Procedures. URL:[Link]

• PharmaCompass. "1,2-diamino cyclohexane | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry". PharmaCompass. URL: [Link]

thermal stability and decomposition temperature of 1,2-cyclohexanediamine sulfate

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Guanidinium Nitrate

Abstract

Guanidinium Nitrate (GN), a nitrogen-rich energetic material, is pivotal in various applications, most notably as a gas generant in modern automotive airbag systems and as a monopropellant.[1][2] Its performance and, critically, its safety are intrinsically linked to its thermal stability and decomposition behavior. This guide provides a comprehensive technical overview of the thermal characteristics of Guanidinium Nitrate. It details the principles and application of essential analytical techniques—Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)—and presents a self-validating experimental protocol for characterization. The narrative synthesizes data from established literature to explain the interpretation of analytical results, discusses the complex, multi-pathway decomposition mechanism, and explores the key factors that influence its stability. This document is intended for researchers, chemists, and safety professionals in the fields of materials science, energetic materials, and drug development who require a deep, actionable understanding of Guanidinium Nitrate's thermal properties.

Introduction to Guanidinium Nitrate (GN)

Guanidinium Nitrate, correctly termed guanidinium nitrate with the chemical formula [C(NH₂)₃]⁺NO₃⁻, is a white, crystalline, water-soluble salt formed from the neutralization of the strong organic base guanidine with nitric acid.[1][2] Industrially, it is often produced via the reaction of dicyandiamide with ammonium nitrate.[2]

Key Physicochemical Properties:

• Molecular Formula: CH₆N₄O₃[1]

• Molecular Weight: 122.08 g/mol [1]

• Appearance: White crystalline powder or granules[1][3]

• Melting Point: Approximately 214-217 °C[1][3]

• Solubility: Soluble in water and ethanol; insoluble in nonpolar solvents like benzene and ether.[1][3]

The compound's high nitrogen content and oxidizing nature make it a highly effective and cleaner-burning alternative to other gas generants like sodium azide.[2] Understanding its thermal decomposition is not merely an academic exercise; it is a critical safety and performance requirement. The material is classified as a Class 5.1 oxidizing agent and can decompose explosively under conditions of heat, friction, or impact.[1][3] Therefore, a thorough analysis of its thermal stability is fundamental to its safe handling, storage, and application.[3][4][5]

Fundamental Analytical Techniques for Thermal Analysis

To rigorously characterize the thermal behavior of GN, two primary techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Thermogravimetric Analysis (TGA): This technique provides quantitative information on mass changes in a material as a function of temperature or time. A small sample is placed on a high-precision balance within a furnace, and its mass is monitored as it is subjected to a controlled heating program. The output, a TGA curve, plots mass percentage against temperature, revealing the onset temperature of decomposition, the number of decomposition stages, and the mass of any residual material.[6]

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as they are heated or cooled at the same rate. This technique identifies thermal events such as melting (endothermic) and decomposition (often exothermic). The resulting DSC curve plots heat flow versus temperature, allowing for the determination of melting points, onset temperatures for exothermic decomposition, and the total energy released (heat of decomposition).[7][8]

• Hyphenated Techniques (e.g., TGA-FTIR-MS): For a complete understanding, TGA instruments are often coupled with Fourier-Transform Infrared Spectroscopy (FTIR) and Mass Spectrometry (MS). As the sample decomposes in the TGA, the evolved gases are simultaneously analyzed, allowing for the identification of the specific chemical products of decomposition.[6][8][9] This is crucial for elucidating the underlying chemical reaction mechanisms.[6][9][10]

Experimental Protocol for Thermal Characterization of GN

This section outlines a robust, self-validating protocol for the thermal analysis of Guanidinium Nitrate.

3.1. Objective To determine the melting point, thermal decomposition profile, and associated energetic release of Guanidinium Nitrate using TGA and DSC.

3.2. Materials & Equipment

• Sample: Guanidinium Nitrate (≥98% purity)

• Instrumentation: A calibrated simultaneous TGA-DSC instrument (or separate TGA and DSC units).

• Crucibles: Aluminum or alumina crucibles. The choice between open, pierced-lid, or hermetically sealed crucibles is critical, as confinement significantly impacts results.[6][8]

• Gases: High-purity nitrogen (or other inert gas) for purging the furnace.

• Safety Equipment: Safety glasses, lab coat, and chemical-resistant gloves are mandatory.[4][5] All handling should be performed in a well-ventilated area, and users must be familiar with the material's Safety Data Sheet (SDS).[4][11][12]

3.3. General Experimental Workflow

Caption: General workflow for the thermal analysis of Guanidinium Nitrate.

3.4. Step-by-Step Methodology

Thermogravimetric Analysis (TGA):

• Instrument Setup: Calibrate the TGA instrument for mass and temperature according to manufacturer guidelines.

• Sample Preparation: Tare a TGA crucible (an open or pierced-lid crucible is common) and add 2–5 mg of GN.[6] An open crucible allows for free escape of gases, while a pierced lid creates a slightly pressurized environment.[6]

• Analysis: Place the crucible in the TGA furnace. Purge with nitrogen at a flow rate of 50 mL/min to ensure an inert atmosphere.

• Heating Program: Initiate a heating ramp from ambient temperature (e.g., 30 °C) to 500 °C at a constant rate of 10 K/min.[13] Higher heating rates can shift decomposition to higher temperatures.[3][13]

• Data Collection: Continuously record the sample mass as a function of temperature.

Differential Scanning Calorimetry (DSC):

• Instrument Setup: Calibrate the DSC for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Tare a DSC crucible and add 1–3 mg of GN. For observing decomposition exotherms clearly, a sealed crucible that contains the initial decomposition products is often preferred, as this can suppress endothermic vaporization and facilitate the exothermic reaction.[8]

• Analysis: Place the sample crucible and an empty reference crucible in the DSC cell. Purge with nitrogen.

• Heating Program: Initiate a heating ramp from ambient to 400 °C at a rate of 10 K/min.

• Data Collection: Continuously record the differential heat flow between the sample and the reference.

Data Interpretation and Results

The thermal analysis of GN reveals a distinct sequence of events.

• TGA Curve Analysis: The TGA curve typically shows minimal mass loss until the onset of decomposition. A sharp, single-step weight loss is observed, indicating rapid decomposition.[3][13] This primary decomposition stage generally occurs between 260 °C and 340 °C, resulting in a mass loss of approximately 75-90%.[6] A small amount of solid residue (around 10-15%) may remain, which can be attributed to the trimerization of cyanamide intermediates into melamine.[7][9]

• DSC Curve Analysis: The DSC thermogram first shows a sharp endothermic peak corresponding to the melting of GN.[14] This is immediately followed by a large, sharp exothermic peak, which represents the energetic decomposition of the molten salt.[7][8] The proximity of the melting and decomposition events highlights a key safety concern: the material decomposes in its liquid state, which can accelerate the reaction.

Table 1: Summary of Typical Thermal Data for Guanidinium Nitrate

Parameter	Typical Value	Description
Melting Point (Tₘ)	214 - 217 °C	Endothermic event observed in DSC.[1][3]
Onset Temperature (Tₒₙₛₑₜ)	~260 - 290 °C	Temperature at which significant decomposition begins.[6][8]
Peak Temperature (Tₚₑₐₖ)	~290 - 320 °C	Temperature of maximum decomposition rate (peak of DSC exotherm).
Mass Loss (TGA)	~75 - 90%	Percentage of initial mass lost during primary decomposition.[6]
Heat of Decomposition (ΔHₔ)	>1500 J/g	Energy released during decomposition; varies with conditions.[7]

Decomposition Mechanism and Evolved Gases

The decomposition of Guanidinium Nitrate is not a simple unimolecular fragmentation. It is a complex process with several proposed pathways that can occur simultaneously.[6][7]

5.1. Proposed Decomposition Pathways Research suggests that the initial and most probable step involves the dissociation of guanidinium nitrate in the gas phase into its constituent acid and base: guanidine and nitric acid.[7][9][14]

[C(NH₂)₃]⁺NO₃⁻ (l) ⇌ C(NH₂)₃⁺ (g) + NO₃⁻ (g) → HN=C(NH₂)₂ (g) + HNO₃ (g)

Following this initial dissociation, these highly reactive intermediates undergo a series of further reactions:

• Reaction to Nitroguanidine: Guanidine can react with nitric acid to form nitroguanidine (NQ) and water.[9]

• Nitric Acid Decomposition: Nitric acid itself can decompose, contributing species like NO₂ to the gas mixture.[9]

• Further Decomposition: NQ and other intermediates decompose further into a variety of stable, smaller gaseous molecules.[9]

Alternative pathways, such as direct dehydration or a route involving ammonium nitrate as an intermediate, have also been proposed, indicating the reaction's complexity.[7]

Caption: Simplified proposed decomposition pathway for Guanidinium Nitrate.

5.2. Evolved Gas Analysis Hyphenated techniques like TGA-FTIR-MS have been instrumental in identifying the gaseous decomposition products. The major species detected are:

• Ammonia (NH₃)[6]

• Nitrous Oxide (N₂O)[6][9]

• Water (H₂O)[6][9]

• Carbon Dioxide (CO₂)[6][9]

Minor species, including nitric acid (HNO₃) and nitrogen dioxide (NO₂), are also observed, which supports the initial dissociation mechanism.[6][9]

Factors Influencing Thermal Stability

The measured thermal stability of GN is not an absolute value but is highly dependent on experimental conditions.

• Heating Rate: As demonstrated in thermokinetic studies, applying a faster heating rate (e.g., 20 K/min vs. 5 K/min) results in a "thermal lag," shifting the observed onset and peak decomposition temperatures to higher values.[3][13]

• Confinement and Pressure: The degree of confinement is one of the most critical factors. In an open crucible, endothermic vaporization can occur, which may mask or delay the exotherm. Under pressure or in a sealed/pierced-lid crucible, the vaporization is suppressed, leading to a more pronounced and often lower-temperature exothermic decomposition.[6][8]

• Additives and Impurities: The presence of other materials can significantly alter GN's stability. For instance, basic copper nitrate is known to lower the decomposition temperature of GN when used in mixtures.[9][15] Similarly, both acidic and basic species have been shown to accelerate its decomposition.[7]

Conclusion

Guanidinium Nitrate is an energetic material with a well-defined thermal decomposition profile characterized by melting followed almost immediately by a rapid and highly exothermic reaction. The decomposition process is chemically complex, proceeding through a likely gas-phase dissociation into guanidine and nitric acid, which then generates a range of intermediates and final gaseous products, primarily NH₃, N₂O, H₂O, and CO₂. The stability and decomposition kinetics are not fixed but are strongly influenced by external factors such as heating rate, pressure, and the presence of additives. A thorough understanding and careful control of these parameters, guided by the analytical protocols outlined in this guide, are essential for the safe and effective application of this important energetic compound.

References

Click to expand

• Oxley, J. C., Smith, J. L., & Rogers, E. (n.d.). Decomposition of Urea and Guanidine Nitrate.
• Miyake, A., et al. (n.d.). Thermal decomposition properties of energetic compositions of guanidine nitrate and azodicarbonamide.
• Gaunekar, S., et al. (n.d.). A Numerical & Experimental Study of the Decomposition Pathways of Guanidinium Nitrate.

• Lin, M. C., & Ninomiya, S. (n.d.). Initial decomposition pathways of guanidium nitrate studied by quantum chemistry calculation. Available at: [Link]

• Sciencelab.com, Inc. (n.d.). Material Safety Data Sheet - Guanidine nitrate 98%.
• Guidechem. (2024, June 12). Deciphering Guanidine Nitrate Synthesis.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Guanidine Nitrate, 98%.
• ResearchGate. (n.d.). Thermal decomposition properties of guanidine nitrate and basic cupric nitrate | Request PDF.
• Wikipedia. (n.d.). Guanidine nitrate.
• Guidechem. (n.d.). Demystifying Guanidine Nitrate Decomposition.
• ChemicalSafety.com. (n.d.). Guanidine Nitrate - Material Safety Data Sheet (MSDS).
• Singh, S., et al. (2009, December 30). Studies on the decomposition chemistry of triaminoguanidine azide and guanidine nitrate.
• Journal of Beijing University of Chemical Technology (Natural Science Edition). (2021, June 19). Thermal decomposition characteristics and thermokinetics of guanidine nitrate.
• AKJournals. (n.d.). Thermal decomposition properties of 1,2,4-triazole-3-one and guanidine nitrate mixtures.
• ChemicalBook. (2025, July 19). Chemical Safety Data Sheet MSDS / SDS - (2-Methyl-5-nitrophenyl)guanidine nitrate.
• Ataman Kimya. (n.d.). GUANIDINE NITRATE.
• ResearchGate. (2025, September 28). Analyses of the thermal characteristics and gaseous products of guanidine nitrate/basic copper nitrate mixtures using calorimetry with high resolution mass spectrometry.

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Technical Notes & Optimization

Technical Support Center: Resolving Water Solubility Issues with 1,2-Cyclohexanediamine Sulfate

Welcome to the technical support center for 1,2-cyclohexanediamine sulfate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the aqueous solubility of this important chiral building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental work.

Introduction to 1,2-Cyclohexanediamine Sulfate and its Solubility

1,2-Cyclohexanediamine is a crucial chiral auxiliary and ligand in asymmetric synthesis, with its different stereoisomers playing key roles in the formation of enantiomerically pure compounds.[1] The sulfate salt is often used as a stable, crystalline solid that allows for easier handling and purification, particularly for the separation of the trans-isomers from the cis-isomers.[2]

However, the very property that makes the sulfate salt useful for purification—its limited aqueous solubility, especially for the trans-isomer—can present challenges when a solution is required for a reaction, analysis, or formulation. This guide will provide a framework for understanding and overcoming these solubility issues.

Core Concepts: Understanding the Chemistry of Dissolution

The solubility of 1,2-cyclohexanediamine sulfate in water is governed by an equilibrium between the solid salt and its dissolved ions. This equilibrium is influenced by several factors, including pH, temperature, the presence of other ions (ionic strength), and co-solvents.

The Critical Role of pH

1,2-Cyclohexanediamine is a diamine, meaning it has two basic amine groups. In the sulfate salt, these amine groups are protonated (NH₃⁺) and form an ionic bond with the sulfate anion (SO₄²⁻). The solubility of the salt is highly dependent on the pH of the aqueous solution.

In acidic conditions (pH ≤ 3), the equilibrium favors the protonated diammonium form, which has a strong association with the sulfate anion, leading to lower solubility. This is the principle used to precipitate the trans-isomer during purification.[2] Conversely, as the pH increases, the amine groups are deprotonated, disrupting the ionic lattice and increasing solubility.

Caption: Effect of pH on the solubility of 1,2-cyclohexanediamine sulfate.

Troubleshooting Guide: Step-by-Step Dissolution Protocols

Issue 1: The sulfate salt is not dissolving in water at room temperature.

Initial Assessment:

• Verify the Isomer: Confirm whether you are working with the cis or trans isomer. The trans-isomer sulfate is significantly less soluble in water than the cis-isomer sulfate.

• Visual Inspection: Note the appearance of the mixture. Is it a fine suspension or large clumps? Fine particles will dissolve more readily.

Protocol 1: pH Adjustment for Enhanced Solubility

This is the most effective method for dissolving 1,2-cyclohexanediamine sulfate.

Materials:

• 1,2-Cyclohexanediamine sulfate

• Deionized water

• 1 M Sodium Hydroxide (NaOH) solution

• pH meter or pH paper

• Stir plate and stir bar

Procedure:

• Initial Slurry: Create a slurry of the 1,2-cyclohexanediamine sulfate in deionized water. A good starting point is a concentration that is 10-20% higher than your target final concentration.

• Stirring: Begin stirring the slurry at room temperature.

• pH Adjustment: Slowly add the 1 M NaOH solution dropwise to the stirring slurry.

• Monitor pH: Monitor the pH of the solution. As the pH increases above 7, you should observe a significant increase in the solubility of the salt. The solid should fully dissolve as the pH becomes basic.

• Final Concentration Adjustment: Once the solid is completely dissolved, you can adjust the final volume with deionized water to achieve your target concentration.

Causality: By adding a base (NaOH), you are deprotonating the ammonium groups of the diaminocyclohexane. This breaks the strong ionic interactions with the sulfate anion that hold the crystal lattice together, allowing the free diamine to dissolve in water.[3]

Issue 2: The solution becomes cloudy or precipitation occurs after initial dissolution.

Potential Causes:

• Temperature Change: If the solution was heated to aid dissolution, it may become supersaturated upon cooling, leading to precipitation.

• "Salting Out" Effect: At very high concentrations, the high ionic strength of the solution due to the dissolved salt itself can lead to a decrease in solubility.

• Interaction with Buffers: Some buffer components, particularly those containing phosphate or other divalent anions, may form less soluble salts with the protonated diamine.

Protocol 2: The Use of Co-solvents

Adding a water-miscible organic solvent can increase the solubility of the salt.[4]

Materials:

• 1,2-Cyclohexanediamine sulfate

• Deionized water

• Co-solvent (e.g., methanol, ethanol, isopropanol, or acetonitrile)

• Stir plate and stir bar

Procedure:

• Solvent Selection: Choose a co-solvent that is compatible with your downstream application. Alcohols like methanol and ethanol are often effective.

• Prepare a Co-solvent Mixture: Start by preparing a mixture of water and the co-solvent. A 90:10 or 80:20 water:co-solvent ratio is a good starting point.

• Dissolution: Attempt to dissolve the 1,2-cyclohexanediamine sulfate in the co-solvent mixture at room temperature with stirring.

• Increase Co-solvent Concentration: If solubility is still limited, gradually increase the proportion of the co-solvent.

• Gentle Heating: If necessary, gently warm the solution while stirring. Be mindful of the boiling point of your co-solvent.

Causality: Co-solvents can increase the solubility of organic salts by reducing the overall polarity of the solvent system, which can better solvate the organic cation.[5]

Frequently Asked Questions (FAQs)

Q1: I need to prepare a solution for a reaction that is sensitive to high pH. How can I dissolve the sulfate salt without making the solution basic?

A1: This is a common challenge. You have a few options:

• Minimal pH Adjustment: Carefully adjust the pH to the minimum value required for complete dissolution. This may be in the neutral or slightly basic range, which might be tolerated by your reaction.

• Co-solvent System: Utilize a co-solvent system as described in Protocol 2, which does not require a change in pH.

• Salt Exchange: If your application allows, you can perform a salt exchange. Dissolve the sulfate salt at a higher pH, then add a different acid (e.g., hydrochloric acid) to form the more soluble hydrochloride salt. This will require subsequent purification to remove the sodium sulfate byproduct.

Q2: Can I heat the solution to increase the solubility of 1,2-cyclohexanediamine sulfate?

A2: Yes, for most salts, solubility increases with temperature. Gentle heating can be an effective way to dissolve the salt. However, be aware of the following:

• Thermal Degradation: Prolonged heating at high temperatures can lead to the degradation of amines.[6] It is recommended to use the lowest temperature necessary and for the shortest possible time.

• Supersaturation: If you dissolve the salt at an elevated temperature, it may precipitate out as the solution cools.

Q3: What is the approximate solubility of trans-1,2-cyclohexanediamine sulfate in water?

A3: While specific quantitative data is not widely published, it is known to be significantly less soluble than the cis-isomer, especially in neutral to acidic water. Its low solubility is the basis for its use in the separation of the cis/trans isomers.[2] For practical purposes, assume low single-digit g/100 mL solubility in neutral water at room temperature, with a significant increase in basic conditions.

Q4: Are there any solvents in which 1,2-cyclohexanediamine sulfate is completely insoluble?

A4: As a salt, it will have very low solubility in nonpolar organic solvents such as hexanes, toluene, and diethyl ether.

Quantitative Data Summary

Due to the limited availability of published quantitative solubility data for 1,2-cyclohexanediamine sulfate, the following table is provided as a qualitative guide based on chemical principles and observations from separation protocols.

Solvent System	Relative Solubility of trans-Isomer	Notes
Water (pH < 4)	Very Low	Precipitation is favored in this pH range.[2]
Water (pH ~7)	Low
Water (pH > 8)	High	Deprotonation of the amine groups increases solubility.[3]
Water/Ethanol (80:20)	Moderate	Co-solvents can enhance solubility.
Methanol	Moderate to High	Polar organic solvents are generally good solvents for amine salts.
Acetonitrile	Low to Moderate
Hexane	Very Low	Nonpolar solvents are poor solvents for salts.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for troubleshooting the dissolution of 1,2-cyclohexanediamine sulfate.

Caption: Troubleshooting workflow for dissolving 1,2-cyclohexanediamine sulfate.

References

• Chromatography Forum. (2017). additives for chiral. [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. [Link]

• Journal of Drug Discovery and Therapeutics. (2016). STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG. [Link]

• The Royal Society of Chemistry. (2012). Supporting Information - Competition between gelation and crystallisation. [Link]

• ResearchGate. (2014). (PDF) Efficient Chiral Resolution of (±)-Cyclohexane-1,2-Diamine. [Link]

• Arkivoc. (2004). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. [Link]

• PubChem. 1,2-Diaminocyclohexane, trans-. [Link]

• Springer. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. [Link]

• Google Patents.

• Indian Academy of Sciences. (2009). Chiral trans-1,2-diaminocyclohexane derivatives as chiral solvating agents for carboxylic acids. [Link]

• Wikipedia. trans-1,2-Diaminocyclohexane. [Link]

• National Center for Biotechnology Information. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. [Link]

• Google Patents.

• Reddit. (2024). How do you create saturated solutions?[Link]

• Reddit. (2018). Do LC/MS Samples of Amine Salts Need to be Alkalinized Pre-Injection?[Link]

• NIST. trans-1,2-Cyclohexanediamine. [Link]

• Chegg. (2022). Solved Resolution of (+)-trans-1,2-cyclohexanediamine The. [Link]

• The Royal Society of Chemistry. (2024). Analytical Research Forum 2025 (ARF25). [Link]

• PubChem. 1,2-Diaminocyclohexane. [Link]

• Google Patents.

• University of Kentucky. Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. [Link]

• Wikipedia. (2023). trans-1,2-Diaminocyclohexane. [Link]

Sources

• 1. trans-1,2-Cyclohexanediamine [webbook.nist.gov]
• 2. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 5. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]
• 6. uknowledge.uky.edu [uknowledge.uky.edu]

purification techniques and recrystallization of 1,2-cyclohexanediamine sulfate

Technical Support Center: Purification & Recrystallization of 1,2-Cyclohexanediamine Sulfate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of stereopure 1,2-cyclohexanediamine (DACH). The industrial catalytic hydrogenation of o-phenylenediamine yields a racemic mixture of cis and trans isomers[1]. Because their boiling points are nearly identical, traditional fractional distillation fails. The most robust, field-proven solution is the selective precipitation and recrystallization of the sulfate salt.

This guide provides mechanistic troubleshooting, validated protocols, and operational parameters for isolating trans-1,2-cyclohexanediamine sulfate.

Core Purification Workflow

Caption: Workflow for the purification of trans-1,2-cyclohexanediamine via sulfate precipitation.

Troubleshooting Guides & FAQs

Q1: Why do we use sulfuric acid for the separation of cis- and trans-1,2-cyclohexanediamine instead of direct distillation? A: The separation relies on a massive thermodynamic solubility differential rather than boiling points. When the crude amine mixture is treated with aqueous sulfuric acid, the trans-1,2-diaminocyclohexane sulfate forms a highly insoluble crystalline lattice, whereas the cis-sulfate salt remains 2[2]. By cooling the reaction mixture to below 30°C, the trans-isomer selectively precipitates, allowing for a highly efficient 3[3].

Q2: My trans-1,2-cyclohexanediamine sulfate precipitate is heavily contaminated with the cis-isomer. How do I optimize the recrystallization/washing step? A: Contamination usually occurs due to rapid co-precipitation or insufficient washing of the filter cake. To resolve this, employ a "hot wash" recrystallization technique.

• Mechanistic Causality: The trans-sulfate salt is remarkably insoluble even in boiling water, whereas the cis-sulfate and other basic impurities are 2[2].

• Solution: After the initial cold-water wash, resuspend the crude solid in boiling distilled water and 2[2]. Filter the suspension while hot. This thermal energy dissolves trapped cis-impurities from the crystal lattice without sacrificing the yield of the trans-sulfate.

Q3: What is the exact step-by-step protocol for precipitating and purifying the trans-sulfate salt? A: Follow this self-validating protocol to ensure high purity and yield:

• Salt Formation: Dissolve the crude 1,2-cyclohexanediamine mixture in water. Under continuous stirring, slowly add an aqueous solution of sulfuric acid (e.g., 96% H₂SO₄ 2[2]).

• pH Control (Validation Step): Monitor the pH carefully. Halt the bulk addition when the pH reaches 6.0. Then, add the acid dropwise until the pH3[3]. This guarantees complete protonation of all basic amines.

• Precipitation: The neutralization is exothermic. Allow the mixture to cool to 25°C (or at least < 30°C) and let it stand overnight to 2[2].

• Primary Filtration: Filter the mixture on a suction funnel. The filtrate contains the 2[2].

• Hot Recrystallization: Wash the solid cake with room-temperature distilled water, then transfer it to a beaker with boiling water. Stir for 30 minutes, then perform a2[2].

• Drying: Dry the purified solid (often exhibiting a slight pinkish hue) in a 2[2].

Q4: How do I liberate the free amine from the purified sulfate salt without degrading it? A: The sulfate salt must be neutralized to recover the free trans-1,2-cyclohexanediamine, which is essential for downstream applications like the synthesis of chiral ligands or the1[1]. There are two primary methods:

• Method A (Alkali Hydroxide - Industrial/Scale): Treat the purified sulfate salt with a 50% aqueous solution of NaOH or KOH. Critical Control: The addition must be strictly controlled to keep the 3[3]. Excess heat during this highly exothermic neutralization will cause thermal degradation and 2[2].

• Method B (Barium Hydroxide - Laboratory Precision): Dissolve the diamine sulfate in boiling water containing a calculated4[4]. As the solution cools, insoluble Barium Sulfate (BaSO₄) crashes out. Centrifuge or filter the thick BaSO₄ precipitate; the resulting aqueous filtrate contains the 5[5]. This method is self-driving due to the extreme insolubility of BaSO₄.

Quantitative Data & Process Parameters

Parameter	Value / Condition	Mechanistic Purpose
Target pH (Salt Formation)	1.0 - 3.0	Ensures complete protonation of all diamine isomers to their sulfate salts.
Precipitation Temperature	< 30°C (Optimal 25°C)	Maximizes the insolubility of the trans-sulfate while keeping cis-sulfate dissolved.
Hot Wash Duration	20 - 30 minutes	Provides sufficient thermal energy to dissolve trapped cis-impurities in the crystal lattice.
Drying Temperature	60°C (Vacuum)	Removes residual moisture without causing thermal degradation of the organic salt.
Neutralization Temp (NaOH)	< 30°C	Prevents exothermic degradation and oxidation of the liberated free amine.

References

• US Patent 3187045A.

• Ochanomizu University. "Chelate Complexes of Nickel (II) and Copper (II)". [Link]

• Wikipedia. "trans-1,2-Diaminocyclohexane".[Link]

Sources

• 1. trans-1,2-Diaminocyclohexane - Wikipedia [en.wikipedia.org]
• 2. US3187045A - Preparation of trans 1, 2-diaminocyclohexane - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. teapot.lib.ocha.ac.jp [teapot.lib.ocha.ac.jp]
• 5. teapot.lib.ocha.ac.jp [teapot.lib.ocha.ac.jp]

preventing oxidation and degradation of 1,2-cyclohexanediamine sulfate during storage

Welcome to the Technical Support Center for 1,2-Cyclohexanediamine (DACH) Sulfate . As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the degradation of this critical chiral ligand. Whether you are utilizing DACH sulfate for the synthesis of platinum-based antineoplastic agents (like oxaliplatin) or as a resolving agent in asymmetric catalysis, maintaining its structural and stereochemical integrity is paramount.

This guide bypasses generic advice to provide you with a mechanistic understanding of why DACH sulfate degrades and how to implement self-validating protocols to prevent it.

Mechanistic Insight: The Causality of Degradation

To prevent degradation, we must first understand the chemical vulnerabilities of the molecule. The core issue lies in the auto-oxidation of the amine functional groups.

While the sulfate counterion protonates the amine lone pairs—rendering them less nucleophilic and significantly more stable than the free base—DACH sulfate is highly hygroscopic[1]. When exposed to ambient moisture, the salt absorbs water, creating a microenvironment that induces local dissociation[2]. This equilibrium shift exposes the free amine, which rapidly reacts with molecular oxygen (a process often catalyzed by light or trace transition metals) to form an N-oxide intermediate[3]. This intermediate subsequently dehydrates into imines, which are responsible for the characteristic yellow or brown discoloration seen in degraded batches.

Fig 1: Mechanistic pathway of 1,2-cyclohexanediamine sulfate oxidation and degradation.

Troubleshooting FAQs

Q: Our bulk DACH sulfate has developed a faint yellow tint. Is it still viable for oxaliplatin API synthesis? A: No. The yellow tint is a direct visual indicator of imine degradants formed via the dehydration of N-oxide intermediates[3]. Even trace amounts of these degradants can coordinate competitively with platinum precursors, drastically reducing the yield and stereochemical purity of the final API. Discard discolored batches or attempt rigorous recrystallization.

Q: Why is moisture control so critical if the compound is already a stabilized sulfate salt? A: The sulfate salt is designed to protonate the amine and protect its lone pairs. However, because the powder is hygroscopic, absorbed water promotes local dissociation of the salt[2]. This equilibrium shift exposes the highly nucleophilic free amine, bypassing the protective benefits of the sulfate counterion and triggering rapid auto-oxidation.

Q: Can we store DACH sulfate at -20°C to further halt oxidation? A: While -20°C slows kinetic degradation, standard laboratory freezers introduce severe condensation risks during sample retrieval. Storage at 2–8°C in a desiccator is optimal[4]. If -20°C is strictly required for multi-year storage, you must allow the sealed vial to thermally equilibrate to room temperature for at least 2 hours before opening to prevent sudden moisture condensation.

Q: Is Nitrogen sufficient for our glovebox, or must we use Argon? A: Both are acceptable, but Argon is highly preferred. Argon is denser than air and settles over the solid powder, providing a more robust, physical protective blanket against oxygen during the aliquoting process[1].

Quantitative Storage Parameters & Impact Analysis

Parameter	Optimal Target	Causality for Requirement	Consequence of Deviation
Temperature	2–8 °C	Minimizes kinetic energy available for auto-oxidation pathways.	Accelerated thermal oxidation; increased N-oxide formation.
Atmosphere	O₂ < 5 ppm (Argon)	Removes the primary electrophile (molecular oxygen).	Direct oxidation of amine lone pairs to hydroxylamines/N-oxides.
Humidity	< 10% RH	Prevents hygroscopic water absorption and salt dissociation.	Localized pH shifts; exposure of free amine; clumping.
Light Exposure	0 Lux (Amber Vials)	Prevents photo-catalyzed radical generation.	Radical-induced C-N bond cleavage and rapid discoloration.

Self-Validating Protocol: Inert Aliquoting and Storage

To guarantee the long-term stability of DACH sulfate, you must transition from bulk storage to single-use aliquots using this self-validating workflow. Repeatedly opening a bulk container introduces fresh oxygen and moisture, guaranteeing eventual degradation.

Phase 1: Preparation & Equilibration

• Thermal Equilibration: Remove the sealed bulk container from 2–8°C storage and let it sit at room temperature for exactly 2 hours.

  • Causality: Opening a cold container in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic powder, triggering salt dissociation.

• Atmosphere Purge: Transfer the container into a glovebox purged with Argon (O₂ < 5 ppm, H₂O < 5 ppm).

  • Causality: Argon is denser than Nitrogen and provides a superior protective blanket over the solid during physical transfer.

Phase 2: Aliquoting & Sealing 3. Aliquoting: Weigh the DACH sulfate into pre-dried, amber glass vials (e.g., 1g per vial).

• Causality: Amber glass blocks UV/Vis light, preventing photo-catalyzed radical oxidation. Single-use aliquots prevent repeated freeze-thaw and atmospheric exposure cycles.

• Hermetic Sealing: Cap each vial with a PTFE-lined septum cap, then wrap the exterior seal tightly with Parafilm.

  • Causality: PTFE provides a chemically inert barrier against oxygen diffusion, while Parafilm serves as a secondary moisture barrier.

Phase 3: Storage & Self-Validation 5. Desiccated Storage: Place the sealed vials into a secondary desiccator cabinet containing indicating Drierite (anhydrous calcium sulfate). Store the entire desiccator at 2–8°C[4]. 6. System Validation (The Self-Validating Step):

• Baseline: Immediately after aliquoting, dissolve 5 mg of the powder in D₂O and record a baseline ¹H-NMR spectrum.

• Validation: After 6 months, sacrifice one aliquot. The storage system is validated if the powder remains stark white and the ¹H-NMR shows no new imine proton shifts (typically 7.5–8.5 ppm). If imine peaks are detected, your glovebox O₂ levels or vial seals have failed.

Fig 2: Self-validating workflow for the inert aliquoting and long-term storage of DACH sulfate.

References

• [4] Title: (R,R)-(−)-N,N′-Dimethyl-1,2-cyclohexanediamine - Sigma-Aldrich Source: Sigma-Aldrich URL:

• [2] Title: 1,2-Cyclohexylenedinitrilotetraacetic acid | 13291-61-7 - ChemicalBook Source: ChemicalBook URL:

• [1] Title: (±)-trans-1,2-Diaminocyclohexane 99 1121-22-8 - Sigma-Aldrich Source: Sigma-Aldrich URL:

• [3] Title: Direct N–O bond formation via oxidation of amines with benzoyl peroxide - PMC Source: National Institutes of Health (NIH) / PMC URL:

Sources

• 1. (±)-trans-1,2-Diaminocyclohexane 99 1121-22-8 [sigmaaldrich.com]
• 2. 1,2-Cyclohexylenedinitrilotetraacetic acid | 13291-61-7 [chemicalbook.com]
• 3. Direct N–O bond formation via oxidation of amines with benzoyl peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (R,R)-(-)-N,N -Dimethyl-1,2-cyclohexanediamine = 97.0 GC 68737-65-5 [sigmaaldrich.com]

Technical Support Center: Troubleshooting 1,2-Cyclohexanediamine Sulfate NMR Spectra

Welcome to the Advanced Technical Support Center for NMR analysis of 1,2-cyclohexanediamine (DACH) sulfate. As a critical chiral ligand in the synthesis of platinum-based antineoplastic agents like[1], the stereochemical and chemical purity of DACH is paramount. Because the sulfate salt is frequently used to stabilize the resolved trans-1R,2R or trans-1S,2S isomers, analyzing its purity via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique challenges, including pH-dependent chemical shifts, rapid proton exchange, and the invisibility of enantiomeric impurities in achiral environments.

This guide provides field-proven insights, diagnostic workflows, and self-validating protocols to help researchers and drug development professionals troubleshoot complex NMR spectra.

Diagnostic Workflow for DACH Sulfate NMR Impurities

The following logical workflow illustrates the causality and decision-making process when diagnosing unexpected signals or peak distortions in the 1 H and 13 C NMR spectra of DACH sulfate in D 2​ O.

Diagnostic workflow for identifying impurities in 1,2-cyclohexanediamine sulfate NMR spectra.

Quantitative Reference Data

To accurately troubleshoot, you must first establish the baseline. The table below summarizes the expected chemical shifts for the target compound and its most common impurities when analyzed in Deuterium Oxide (D 2​ O).

Compound / Impurity	1 H NMR Shift (ppm in D 2​ O)	13 C NMR Shift (ppm in D 2​ O)	Diagnostic Significance
trans-1,2-DACH Sulfate	~3.1 (m, 2H, CH-N), 1.2-2.2 (m, 8H)	~52.0 (C1/C2), 31.0 (C3/C6), 24.0 (C4/C5)	Target API ligand; exactly 3 carbon signals due to C2​ symmetry.
cis-1,2-DACH Sulfate	Shifts slightly from trans-isomer	Distinct from trans (3 signals)	Indicates incomplete epimerization or poor isomeric resolution.
L-Tartaric Acid	~4.3 (s, 2H, CH-OH)	~73.0 (CH-OH), 175.0 (C=O)	Residual chiral resolving agent.
Methanol	3.34 (s, 3H)	49.5	Residual solvent from salt precipitation[2].
Ethanol	1.17 (t, 3H), 3.65 (q, 2H)	17.5, 58.3	Residual solvent from salt washing[2].
Inorganic Sulfate	N/A (No protons/carbons)	N/A	Alters pH; shifts the ~3.1 ppm amine α -proton signal.

Note: Chemical shifts in D 2​ O are highly susceptible to concentration and pH variations. Always reference against an internal standard like TSP (Trimethylsilylpropanoic acid).

Troubleshooting Guides & FAQs

Q1: Why are the α -protons (CH-N) in my 1 H NMR spectrum broad, or shifting away from the expected 3.1 ppm mark?

A1: This is a classic artifact of pH dependency and proton exchange kinetics . In D 2​ O, the amine protons (-NH 3+​ ) rapidly exchange with deuterium, rendering them invisible (merging with the HOD peak at ~4.79 ppm). However, the α -protons (the CH groups attached to the nitrogen) are highly sensitive to the protonation state of the adjacent amine. If your sulfate salt contains excess bisulfate (HSO 4−​ ) or free sulfuric acid, the pH of the NMR sample drops. This shifts the protonation equilibrium, causing the α -protons to shift downfield and broaden due to intermediate exchange rates on the NMR timescale. Fix: Ensure the stoichiometry of the sulfate salt is exactly 1:1. For consistent NMR referencing, buffer your D 2​ O with a deuterated phosphate buffer (pD ~ 7.0) to lock the protonation state.

Q2: How can I distinguish between cis- and trans-1,2-cyclohexanediamine impurities using NMR?

A2: Both cis and trans isomers possess symmetry, but of different types. Trans-DACH has a C2​ rotational axis, while cis-DACH has a plane of symmetry (making it a meso compound)[3][4]. In 13 C NMR, both isomers will yield exactly 3 signals (C1/C2, C3/C6, and C4/C5). However, because the trans isomer has an equatorial-equatorial arrangement and the cis isomer has an equatorial-axial arrangement, their spatial environments differ, leading to distinct chemical shifts. If your sample is a mixture, you will observe up to 6 distinct aliphatic carbon signals in the 13 C spectrum.

Q3: My 1 H NMR spectrum is perfectly clean, but my oxaliplatin synthesis yielded an inactive complex. Can standard NMR detect enantiomeric impurities (e.g., S,S-DACH in R,R-DACH)?

A3: No. Standard NMR in an achiral solvent like D 2​ O cannot distinguish between enantiomers (1R,2R vs. 1S,2S) because their magnetic environments are identical[5]. To detect the unwanted enantiomer, you must break the symmetry of the system. You must derivatize the free amine with a chiral reagent (e.g., Mosher's acid chloride) or use a Chiral Solvating Agent (CSA). This converts the enantiomers into diastereomers, which possess distinct NMR chemical shifts that can be integrated to calculate Enantiomeric Excess ( ee ).

Q4: What are the sharp singlets and multiplets appearing between 1.0 and 4.5 ppm?

A4: These are almost certainly residual solvents from your downstream processing. DACH sulfate is highly polar and is typically precipitated or recrystallized using alcohols. According to established [2], a sharp singlet at 3.34 ppm indicates methanol, while a triplet at 1.17 ppm and a quartet at 3.65 ppm indicate ethanol. Extended drying under high vacuum at elevated temperatures (e.g., 50°C) is required to remove these trapped solvents from the crystal lattice.

Experimental Protocols

Protocol 1: Self-Validating NMR Sample Preparation for DACH Sulfate

To eliminate pH-induced shifting and ensure reproducible spectra, follow this standardized preparation method:

• Weighing: Accurately weigh 15-20 mg of the DACH sulfate sample into a clean vial.

• Buffered Dissolution: Dissolve the sample in 0.6 mL of D 2​ O containing 100 mM deuterated phosphate buffer (adjusted to pD 7.4). This forces the amine into a consistent protonation state.

• Internal Standard Addition: Add 1.0 µL of a 1% solution of TSP (3-(trimethylsilyl)propionic-2,2,3,3-d 4​ acid sodium salt) as an internal chemical shift reference (0.00 ppm).

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm NMR tube to remove paramagnetic particulates (e.g., dust or metal shavings from spatulas) that cause peak broadening[6].

• Acquisition: Acquire 1 H NMR (minimum 16 scans) and 13 C NMR (minimum 512 scans) with a relaxation delay ( d1 ) of at least 2 seconds to ensure accurate integration.

Protocol 2: Determination of Enantiomeric Purity via Mosher's Amide Derivatization

Because standard NMR cannot resolve enantiomers, use this derivatization protocol to determine the ee of your DACH sulfate:

• Freebasing: Suspend 50 mg of DACH sulfate in 2 mL of dichloromethane (DCM). Add 0.5 mL of 1M NaOH to neutralize the sulfate. Extract the free amine into the organic layer, dry over anhydrous Na 2​ SO 4​ , and concentrate.

• Derivatization: Dissolve the free DACH in 1 mL of anhydrous pyridine. Add 2.5 equivalents of (R)-(-)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl).

• Reaction: Stir at room temperature for 2 hours under an inert atmosphere (N 2​ or Ar).

• Workup: Dilute with ethyl acetate, wash sequentially with 1M HCl, saturated NaHCO 3​ , and brine. Dry the organic layer and evaporate the solvent.

• NMR Analysis: Dissolve the resulting bis-Mosher amide in CDCl 3​ . Acquire a 19 F NMR spectrum. The CF 3​ groups of the (R,R)-DACH and (S,S)-DACH derivatives will appear as distinct singlets. Integrate these peaks to calculate the enantiomeric excess.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 1997.[Link]

• National Center for Biotechnology Information (PubChem). "1,2-Diaminocyclohexane, trans-." PubChem Compound Summary for CID 43806.[Link]

• National Center for Biotechnology Information (PubChem). "1,2-Diaminocyclohexane, cis-." PubChem Compound Summary for CID 342917.[Link]

• US Patent US7208616B2. "Cis-diiodo-(trans-L-1,2-cyclohexanediamine) platinum (II) complex and processes for preparing high purity oxaliplatin.

• Sylvain Demanze et al. "About paramagnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra." NMR Wiki, 2011.[Link]

Sources

• 1. US7208616B2 - Cis-diiodo-(trans-L-1,2-cyclohexanediamine) platinum (II) complex and processes for preparing high purity oxaliplatin - Google Patents [patents.google.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. 1,2-Diaminocyclohexane, trans- | C6H14N2 | CID 43806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2-Diaminocyclohexane, cis- | C6H14N2 | CID 342917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra - NMR Wiki Q&A Forum [qa.nmrwiki.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C-NMR Spectra of 1,2-Cyclohexanediamine: Free Base vs. Sulfate Salt

For researchers, scientists, and professionals in drug development, the precise characterization of chemical entities is paramount. 1,2-Cyclohexanediamine is a crucial building block in the synthesis of pharmaceuticals and chiral ligands. Its stereoisomers, particularly the trans form, are widely employed in asymmetric synthesis. The amine functionalities of this compound mean it is often handled and utilized as a salt, with the sulfate salt being a common form. Understanding the nuclear magnetic resonance (NMR) spectral characteristics of both the free base and its saline forms is essential for reaction monitoring, quality control, and structural elucidation.

This guide provides a detailed comparison of the ¹H and ¹³C-NMR spectra of 1,2-cyclohexanediamine, focusing on the readily available data for the free base and presenting a reasoned, data-supported prediction for the spectrum of its sulfate salt. Due to a lack of publicly available experimental spectra for 1,2-cyclohexanediamine sulfate, this guide leverages spectral data from simpler alkylammonium sulfates to provide an informed analysis of the expected chemical shift perturbations upon protonation.

Reference Spectra: trans-1,2-Cyclohexanediamine (Free Base)

The ¹H and ¹³C-NMR spectra of trans-1,2-cyclohexanediamine serve as our baseline for comparison. The high degree of symmetry in the trans isomer leads to a relatively simple set of signals.

¹H-NMR Spectrum of trans-1,2-Cyclohexanediamine

The ¹H-NMR spectrum of trans-1,2-cyclohexanediamine in a non-protic solvent like CDCl₃ typically displays three main groups of signals:

• Protons on carbons bearing the amino groups (H-1, H-2): These methine protons are in an axial position in the most stable diequatorial conformation of the trans isomer. They appear as a multiplet and are shifted downfield due to the electron-withdrawing effect of the adjacent nitrogen atom.

• Cyclohexane ring protons (H-3, H-4, H-5, H-6): These methylene protons give rise to complex, overlapping multiplets in the upfield region of the spectrum. The axial and equatorial protons on the same carbon are diastereotopic and will have different chemical shifts and coupling constants.

• Amine protons (-NH₂): These protons are subject to exchange with residual water and their chemical shift can be variable. They often appear as a broad singlet.

¹³C-NMR Spectrum of trans-1,2-Cyclohexanediamine

Due to the C₂ symmetry of the trans isomer, the ¹³C-NMR spectrum is simplified, showing only three distinct signals:

• Carbons bearing the amino groups (C-1, C-2): These carbons are deshielded by the electronegative nitrogen and appear at the lowest field.

• Carbons beta to the amino groups (C-3, C-6): These carbons are the next most downfield.

• Carbons gamma to the amino groups (C-4, C-5): These carbons are the most shielded and appear at the highest field.

Predicting the NMR Spectra of 1,2-Cyclohexanediamine Sulfate

The formation of the sulfate salt involves the protonation of the two primary amine groups to form a dicationic species, bis(ammonium) sulfate. This protonation has a significant impact on the electron density around the neighboring protons and carbons, leading to predictable changes in their chemical shifts.

The Inductive Effect of Protonation

The addition of a proton to the nitrogen atom creates a positive charge, which significantly increases the electronegativity of the ammonium group compared to the neutral amine. This enhanced inductive effect withdraws electron density from the adjacent C-H and C-C bonds. As a result, both the protons and carbons in the vicinity of the -NH₃⁺ group are deshielded and their signals will shift downfield in the NMR spectrum.

This effect is most pronounced for the nuclei closest to the positive charge (α-protons and α-carbons) and diminishes with distance (β and γ positions).

Insights from Simpler Alkylammonium Sulfates

To quantify the expected downfield shifts, we can examine the NMR data of simple alkylammonium sulfates, such as ethylammonium sulfate and ethylenediammonium sulfate. For instance, in the ¹H-NMR spectrum of ethylammonium sulfate, the methylene protons adjacent to the ammonium group are significantly shifted downfield compared to neutral ethylamine. A similar trend is observed in the ¹³C-NMR spectrum for the carbon atom bonded to the nitrogen.

Comparative Analysis: Free Base vs. Predicted Sulfate Salt

The following tables summarize the expected ¹H and ¹³C-NMR chemical shifts for trans-1,2-cyclohexanediamine and its predicted sulfate salt. The predicted shifts are based on the known effects of protonation on amine spectra.

Table 1: Comparison of ¹H-NMR Chemical Shifts (ppm)

Proton Position	trans-1,2-Cyclohexanediamine (Free Base)	Predicted trans-1,2-Cyclohexanediamine Sulfate	Expected Change
H-1, H-2 (-CH-NH₂)	~2.7	~3.2 - 3.5	Downfield shift
H-3, H-6 (axial)	~1.2	~1.4 - 1.6	Downfield shift
H-3, H-6 (equatorial)	~1.7	~1.9 - 2.1	Downfield shift
H-4, H-5 (axial)	~1.2	~1.3 - 1.5	Minor downfield shift
H-4, H-5 (equatorial)	~1.8	~1.9 - 2.0	Minor downfield shift
-NH₂ / -NH₃⁺	Broad, variable (~1.5)	Broad, downfield (~7.0 - 8.0)	Significant downfield shift

Table 2: Comparison of ¹³C-NMR Chemical Shifts (ppm)

Carbon Position	trans-1,2-Cyclohexanediamine (Free Base)	Predicted trans-1,2-Cyclohexanediamine Sulfate	Expected Change
C-1, C-2 (-CH-NH₂)	~57	~59 - 62	Downfield shift
C-3, C-6	~36	~37 - 39	Downfield shift
C-4, C-5	~25	~25 - 26	Minor downfield shift

Experimental Protocol for NMR Sample Preparation and Acquisition

To obtain high-quality NMR spectra of amine compounds and their salts, the following protocol is recommended:

• Solvent Selection:

  • For the free base, a non-protic deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) is suitable.

  • For the sulfate salt, which may have limited solubility in CDCl₃, DMSO-d₆ is often a better choice. Deuterated water (D₂O) can also be used, but the -NH₃⁺ protons will exchange with the solvent and will likely not be observed.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • If necessary, add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing.

  • Cap the NMR tube and gently agitate to ensure complete dissolution. A brief sonication may be helpful.

• NMR Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, as indicated by a sharp and symmetrical solvent peak.

  • Set the appropriate acquisition parameters for both ¹H and ¹³C experiments, including the number of scans, relaxation delay, and spectral width. For ¹³C-NMR of the sulfate salt, a longer relaxation delay may be necessary due to the quaternary nature of the protonated carbons.

• Data Acquisition and Processing:

  • Acquire the ¹H and ¹³C spectra.

  • Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Reference the chemical shifts to the internal standard (TMS at 0.00 ppm).

Workflow for NMR Analysis of 1,2-Cyclohexanediamine and its Sulfate Salt

Caption: Workflow for the preparation, acquisition, and analysis of NMR spectra for 1,2-cyclohexanediamine and its salts.

Conclusion

While experimental NMR data for 1,2-cyclohexanediamine sulfate is not readily found in the public domain, a robust prediction of its ¹H and ¹³C-NMR spectra can be made based on the well-established principles of NMR spectroscopy and by comparison with the spectra of the free base and simpler alkylammonium sulfates. The key spectral change upon formation of the sulfate salt is a downfield shift of the signals for the protons and carbons in proximity to the newly formed ammonium centers, with the most significant effect observed for the α-positions. This guide provides a comprehensive framework for understanding and predicting the NMR spectra of this important chemical, thereby aiding in its unambiguous identification and characterization in a research and development setting.

References

• PubChem. trans-1,2-Diaminocyclohexane. National Center for Biotechnology Information. [Link]

• PubChem. Ethylammonium sulfate. National Center for Biotechnology Information. [Link]

• PubChem. Ethylenediammonium sulfate. National Center for Biotechnology Information. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

FTIR Spectroscopy Analysis and Peak Assignment for 1,2-Cyclohexanediamine Sulfate: A Comparative Guide

As a Senior Application Scientist in pharmaceutical materials characterization, I frequently encounter the need to rigorously verify the structural identity of chiral intermediates. 1,2-Cyclohexanediamine (1,2-DACH) is a critical chiral ligand, most notably utilized in the synthesis of the blockbuster antineoplastic agent oxaliplatin.

While the free base of 1,2-DACH is a hygroscopic liquid that is prone to degradation, its formulated salts—specifically 1,2-cyclohexanediamine sulfate —offer superior bench stability, ease of isolation, and precise stoichiometric control[1]. Differentiating the sulfate salt from the free base and other alternatives (like the hydrochloride salt) is a fundamental QA/QC requirement. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly specific method for this comparative analysis.

This guide provides an in-depth comparative analysis of the FTIR performance of 1,2-DACH sulfate against its alternatives, detailing the causality behind spectral shifts and providing a self-validating analytical protocol.

Mechanistic Causality: Why Do the Spectra Differ?

To accurately interpret the FTIR spectra of these compounds, one must understand the physical chemistry driving the vibrational changes. The transition from 1,2-DACH free base to its sulfate or hydrochloride salt introduces two major mechanistic shifts:

A. Amine Protonation (The N-H Shift)

In the 1,2-DACH free base , the unprotonated primary amine groups (-NH₂) exhibit distinct asymmetric and symmetric N-H stretching vibrations in the high-energy 3400–3250 cm⁻¹ region[2]. When converted to a salt (sulfate or HCl), the amine is protonated to form an ammonium ion (-NH₃⁺). The increased mass and altered hydrogen-bonding network of the -NH₃⁺ group drastically lower the vibrational frequency. Consequently, the sharp primary amine peaks disappear, replaced by a massive, broad absorption band in the 3000–2800 cm⁻¹ region [3]. This broad band often obscures the aliphatic C-H stretching vibrations of the cyclohexane ring.

B. Counterion Signatures (Polyatomic vs. Monatomic)

The choice of salt dictates the fingerprint region of the spectrum:

• Sulfate Salt (Target): The sulfate anion (SO₄²⁻) is a polyatomic species with highly active infrared dipole moment changes. The asymmetric S-O stretching mode dominates the spectrum as an intense, broad peak between 1150 and 1110 cm⁻¹ [4]. Additionally, sharp S-O bending modes appear between 670 and 600 cm⁻¹ .

• Hydrochloride Salt (Alternative): The chloride ion (Cl⁻) is monatomic and therefore infrared inactive. The fingerprint region of 1,2-DACH HCl will lack the massive S-O stretch, making it easily distinguishable from the sulfate salt, even though both exhibit the -NH₃⁺ shift in the high-frequency region.

Comparative Data Presentation

The following table summarizes the quantitative peak assignments, allowing for rapid cross-referencing between the target product and its alternatives.

Functional Group / Vibration Mode	1,2-DACH Free Base (Alternative)	1,2-DACH Sulfate (Target)	1,2-DACH Hydrochloride (Alternative)
N-H Stretch	3400–3250 cm⁻¹ (Two sharp bands)	3000–2800 cm⁻¹ (Broad, overlapping)	3000–2800 cm⁻¹ (Broad, overlapping)
N-H Bend	1650–1580 cm⁻¹ (Sharp)	~1600–1500 cm⁻¹ (Shifted, broad)	~1600–1500 cm⁻¹ (Shifted, broad)
C-H Stretch (Cyclohexane)	2930–2850 cm⁻¹ (Distinct)	2950–2850 cm⁻¹ (Obscured by NH₃⁺)	2950–2850 cm⁻¹ (Obscured by NH₃⁺)
S-O Stretch (Asymmetric)	Absent	1150–1110 cm⁻¹ (Very strong)	Absent
S-O Bend	Absent	670–600 cm⁻¹ (Strong)	Absent
C-N Stretch (Aliphatic)	1250–1020 cm⁻¹ (Weak/Medium)	1250–1020 cm⁻¹ (Overlaps with S-O)	1250–1020 cm⁻¹ (Medium)

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure absolute trustworthiness in your QA/QC data, do not simply place the sample on the sensor and hit "scan." The following step-by-step Attenuated Total Reflectance (ATR) FTIR methodology incorporates internal validation checks to prevent false readings caused by instrument drift or sample saturation.

Phase 1: System Validation & Background

• Wavenumber Calibration: Run a standard 1.5 mil polystyrene film. Verify that the reference peak is located precisely at 1601.2 cm⁻¹ (± 1 cm⁻¹). If it deviates, recalibrate the interferometer laser.

• Crystal Cleaning: Wipe the diamond or ZnSe ATR crystal with isopropyl alcohol and a lint-free wipe. Allow to dry completely.

• Background Collection: Collect a 32-scan background spectrum at 4 cm⁻¹ resolution. Self-Validation Check: Ensure the background energy profile shows no residual peaks from previous samples and properly accounts for atmospheric CO₂ (2350 cm⁻¹) and H₂O vapor.

Phase 2: Sample Preparation & Application

• For 1,2-DACH Free Base (Liquid): Deposit 1–2 drops directly onto the ATR crystal. Do not use the pressure anvil, as liquids achieve perfect optical contact natively.

• For 1,2-DACH Sulfate / HCl (Solids): Transfer 2–3 mg of the crystalline powder onto the center of the crystal. Lower the pressure anvil until the torque slips (ensuring standardized, reproducible pressure for optimal crystal contact).

Phase 3: Spectral Acquisition & Processing

• Acquisition: Scan the sample using the same parameters as the background (32 scans, 4 cm⁻¹ resolution, range 4000–400 cm⁻¹).

• Absorbance Check: Convert the spectrum from Transmittance (%T) to Absorbance (A). Self-Validation Check: The maximum peak (likely the S-O stretch for the sulfate salt) must sit between 0.2 and 0.8 AU . If it exceeds 1.0 AU, the detector is saturated, which will artificially broaden the peaks and shift the apparent maxima. Reduce anvil pressure or sample volume and rescan.

• Correction: Apply an ATR-correction algorithm to compensate for the wavelength-dependent depth of penetration, followed by a linear baseline correction.

Analytical Workflow Visualization

The following logical pathway illustrates how a bench scientist should navigate the FTIR data to definitively identify the 1,2-DACH derivative.

FTIR QA/QC workflow for distinguishing 1,2-DACH sulfate from its free base and other salts.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 4610, 1,2-Diaminocyclohexane." PubChem, [Link]

• Department of Chemistry and Biochemistry, University of Colorado Boulder. "IR Spectroscopy Tutorial: Amines." OrgChemBoulder, [Link]

• Nandiyanto, A.B.D., et al. "How to Read and Interpret FTIR Spectroscope of Organic Material." Indonesian Journal of Science & Technology, 2019. [Link]

• Idboufrade, et al. "Phosphogypsum Two-Step Ammonia-Carbonation Resulting in Ammonium Sulfate and Calcium Carbonate Synthesis." ResearchGate, 2022. [Link]

comparing chiral ligands: 1,2-cyclohexanediamine sulfate vs BINAP

An in-depth technical analysis for researchers and drug development professionals comparing the mechanistic profiles, performance metrics, and synergistic applications of 1,2-cyclohexanediamine sulfate and BINAP.

Mechanistic Profiles & Structural Causality

In the landscape of asymmetric catalysis, 1,2-cyclohexanediamine sulfate and BINAP represent two fundamentally distinct classes of chiral induction tools. While they are often utilized in entirely different catalytic cycles, their structural differences highlight the dichotomy between hard and soft ligand design.

1,2-Cyclohexanediamine Sulfate (DACH·H₂SO₄)

• Structural Causality: Free 1,2-cyclohexanediamine (DACH) is a hard, nitrogen-based bidentate ligand. However, the free amine is highly hygroscopic and rapidly absorbs atmospheric CO₂ to form carbamates, which degrades its enantiopurity and alters catalyst loading stoichiometry. Utilizing the sulfate salt locks the diamine into a highly stable, free-flowing crystalline matrix. This preserves the strict (R,R) or (S,S) stereochemistry indefinitely until in situ base activation is performed.

• Mechanistic Role: The rigid cyclohexane backbone restricts conformational flexibility, creating a tightly defined chiral pocket. In catalysis, the NH2​ groups are not merely passive metal-binders; they actively participate in "outer-sphere" mechanisms by providing critical hydrogen bonding to substrate heteroatoms, directing them into favorable transition states[1].

BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• Structural Causality: BINAP is an atropisomeric, C2​ -symmetric chiral diphosphine. Its chirality arises from the sterically hindered rotation around the binaphthyl C-C bond.

• Mechanistic Role: As a soft, bidentate phosphorus donor, BINAP exhibits strong σ -donor and π -acceptor properties, making it ideal for stabilizing late transition metals like Ru, Rh, and Pd[2]. The bulky diphenylphosphino groups project outward, creating a deep, sterically demanding quadrant system that forces incoming substrates into a singular stereochemical orientation[3].

Performance Comparison & Application Scope

While BINAP is the premier choice for establishing the primary chiral environment around a metal center, DACH-derived ligands often outperform BINAP in reactions requiring specific hydrogen-bonding networks or harder metal centers.

For example, in the Palladium-catalyzed kinetic resolution of axially chiral biaryls via alcoholysis, diamine ligands derived from 1,2-cyclohexanediamine demonstrated vastly superior selectivity ( krel​=16.5 ) compared to typical chiral diphosphines like BINAP ( krel​=1.3 )[4]. Conversely, for the asymmetric hydrogenation of functionalized olefins, Ru-BINAP complexes are highly effective on their own, whereas diamines are ineffective[3].

Table 1: Quantitative Performance and Application Comparison

Parameter	1,2-Cyclohexanediamine Sulfate	BINAP
Ligand Class	Chiral Diamine (Hard N-donor)	Chiral Diphosphine (Soft P-donor)
Symmetry & Core	C2​ -symmetric; rigid cyclohexane ring	C2​ -symmetric; atropisomeric binaphthyl
Commercial Stability	Excellent (Sulfate salt prevents degradation)	Good (Solid is air-stable; solutions oxidize)
Kinetic Resolution (Pd-cat)	Superior ( krel​=16.5 ) [4]	Poor ( krel​=1.3 )[4]
Olefin Hydrogenation	Ineffective	Excellent (>95% ee) [3]
Ketone Hydrogenation	Requires BINAP co-ligand[1]	Requires Diamine co-ligand[3]

The Synergy: Noyori Asymmetric Hydrogenation

The most profound application of these two ligands is not in competition, but in synergy. For the asymmetric hydrogenation of unfunctionalized simple ketones, Ru-BINAP alone fails because the carboxylate or halide counterions cannot facilitate the necessary transition state[3].

When 1,2-cyclohexanediamine is introduced as a co-ligand, it forms the RuH2​(BINAP)(diamine) complex. The diamine provides an essential NH proton that participates in a six-membered pericyclic transition state with the ketone oxygen. This allows the simultaneous delivery of a hydride from the ruthenium and a proton from the amine, bypassing the need for direct ketone coordination to the metal[1].

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and trustworthiness in catalyst preparation, the following protocols utilize self-validating visual cues.

Protocol A: In Situ Activation of 1,2-Cyclohexanediamine Sulfate

Objective: Liberate the free diamine from its sulfate salt without inducing epimerization.

• Suspension: Suspend 1.0 mmol of (1R,2R) -1,2-cyclohexanediamine sulfate in 10 mL of anhydrous dichloromethane (DCM) under argon.

• Neutralization: Add 2.5 mmol of anhydrous K2​CO3​ and 0.5 mL of degassed distilled water. (Causality: K2​CO3​ is a mild base that prevents the epimerization of the chiral centers, which can occur if strong bases like NaOH are used).

• Self-Validation Check: The dense sulfate salt suspension will transition into a finer, crystalline precipitate of K2​SO4​ . The complete dissolution of the organic diamine into the clear DCM layer indicates successful free-basing.

• Extraction: Separate the organic layer, dry over anhydrous Na2​SO4​ , filter, and use the solution immediately for metal complexation to prevent CO₂ absorption.

Protocol B: Synergistic Hydrogenation of Acetophenone

Objective: Synthesize (R)-1-phenylethanol using the combined Ru-BINAP-DACH system.

• Complexation: In an argon-filled glovebox, combine 0.01 mmol of [RuCl2​(benzene)]2​ , 0.02 mmol of (S) -BINAP, and 0.02 mmol of freshly liberated (S,S) -1,2-cyclohexanediamine (from Protocol A) in 5 mL of anhydrous 2-propanol.

• Activation: Add 0.2 mmol of KOtBu . (Causality: The strong base eliminates HCl from the precatalyst, facilitating the heterolytic cleavage of H2​ to form the active ruthenium dihydride species).

• Self-Validation Check: The solution color will shift rapidly from a dark brown/red to a pale yellow, visually confirming the formation of the active RuH2​(BINAP)(diamine) complex.

• Hydrogenation: Transfer the mixture to a high-pressure reactor, add 10 mmol of acetophenone, pressurize with H2​ (50 atm), and stir at 25°C for 12 hours.

Logical Relationship Visualization

Workflow demonstrating the independent and synergistic catalytic applications of DACH and BINAP.

References

• Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts | nih.gov |3

• Origin of Enantioselective Hydrogenation of Ketones by RuH2(diphosphine)(diamine) Catalysts: A Theoretical Study | figshare.com | 1

• BINAP/SEGPHOS® Ligands and Complexes | sigmaaldrich.com | 2

• Kinetic Resolution of Axially Chiral 2,2'-Dihydroxy-1,1'-biaryls by Palladium-Catalyzed Alcoholysis | acs.org | 4

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. BINAP/SEGPHOS® Ligands and Complexes [sigmaaldrich.com]
• 3. Toward efficient asymmetric hydrogenation: Architectural and functional engineering of chiral molecular catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]